Cas no 832739-36-3 (1,3-bis(3,4-dimethoxyphenyl)-2-methylpropane-1,3-dione)

• Product Name: 1,3-bis(3,4-dimethoxyphenyl)-2-methylpropane-1,3-dione
• CAS No: 832739-36-3
• MF: C₂₀H₂₂O₆
• MW: 358.385086536407
• MDL: MFCD05667157
• CID: 5224966
• PubChem ID: 17024703
• Update Time: 2026-03-07

1,3-bis(3,4-dimethoxyphenyl)-2-methylpropane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(3,4-dimethoxyphenyl)-2-methylpropane-1,3-dione
• 1,3-Propanedione, 1,3-bis(3,4-dimethoxyphenyl)-2-methyl-

• MDL： MFCD05667157
• Inchi： 1S/C20H22O6/c1-12(19(21)13-6-8-15(23-2)17(10-13)25-4)20(22)14-7-9-16(24-3)18(11-14)26-5/h6-12H,1-5H3
• InChI Key： OEAUUUDSJCPUBJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C(OC)=C1)(=O)C(C)C(C1=CC=C(OC)C(OC)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8

Additional information on 1,3-bis(3,4-dimethoxyphenyl)-2-methylpropane-1,3-dione

Introduction to 1,3-bis(3,4-dimethoxyphenyl)-2-methylpropane-1,3-dione (CAS No. 832739-36-3)

1,3-bis(3,4-dimethoxyphenyl)-2-methylpropane-1,3-dione, with the CAS number 832739-36-3, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bis(3,4-dimethoxyphenyl) and 2-methylpropane-1,3-dione moieties, which contribute to its distinct properties and reactivity.

The molecular formula of 1,3-bis(3,4-dimethoxyphenyl)-2-methylpropane-1,3-dione is C₁₉H₂₂O₆, and its molecular weight is approximately 358.4 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

1,3-bis(3,4-dimethoxyphenyl)-2-methylpropane-1,3-dione has been the subject of extensive research due to its potential biological activities. Recent studies have shown that this compound exhibits significant antioxidant properties, which can be attributed to the presence of the methoxy groups on the phenyl rings. These groups are known to stabilize free radicals and prevent oxidative damage to cellular components. Additionally, the compound has demonstrated anti-inflammatory effects in vitro and in vivo models, making it a promising candidate for the development of new therapeutic agents.

In the field of medicinal chemistry, 1,3-bis(3,4-dimethoxyphenyl)-2-methylpropane-1,3-dione has been explored for its potential as a lead compound in drug discovery. Its unique structure provides a scaffold for the design of more potent and selective derivatives with enhanced pharmacological profiles. Researchers have synthesized various analogs by modifying the substituents on the phenyl rings and the methyl group on the propane chain. These modifications have led to compounds with improved bioavailability and reduced toxicity.

Beyond its medicinal applications, 1,3-bis(3,4-dimethoxyphenyl)-2-methylpropane-1,3-dione has also found use in materials science. The compound's ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. It has been used to synthesize metal-organic frameworks (MOFs) with tunable porosity and surface area. These MOFs have potential applications in gas storage, catalysis, and drug delivery systems.

The synthesis of 1,3-bis(3,4-dimethoxyphenyl)-2-methylpropane-1,3-dione typically involves a multi-step process that begins with the condensation of 3,4-dimethoxybenzaldehyde with acetone in the presence of a strong base such as sodium hydroxide or potassium hydroxide. The resulting intermediate is then treated with an alkylating agent such as iodomethane to introduce the methyl group on the propane chain. The final step involves oxidation to form the dione moiety. This synthetic route has been optimized to achieve high yields and purity levels.

The safety profile of 1,3-bis(3,4-dimethoxyphenyl)-2-methylpropane-1,3-dione has been extensively evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. However, as with any new chemical entity (NCE), further studies are necessary to fully understand its long-term effects and potential interactions with other drugs.

In conclusion, 1,3-bis(3,4-dimethoxyphenyl)-2-methylpropane-1,3-dione (CAS No. 832739-36-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely that it will play an increasingly important role in various scientific and industrial fields.